Cas no 649725-61-1 (Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxyphenoxy)-, methyl ester)

Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxyphenoxy)-, methyl ester structure
649725-61-1 structure
Product Name:Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxyphenoxy)-, methyl ester
CAS No:649725-61-1
MF:C15H12Br2O4
MW:416.061383247375
CID:410615
PubChem ID:69384135
Update Time:2025-04-19

Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxyphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3,5-dibromo-4-(4-hydroxyphenoxy)-, methyl ester
    • methyl 2-[3,5-dibromo-4-(4-hydroxyphenoxy)phenyl]acetate
    • 649725-61-1
    • methyl[3,5-dibromo-4-(4-hydroxyphenoxy)phenyl]acetate
    • URVPJMHRXWKUAG-UHFFFAOYSA-N
    • DTXSID70740385
    • SCHEMBL5277954
    • Methyl [3,5-dibromo-4-(4-hydroxyphenoxy)phenyl]acetate
    • Inchi: 1S/C15H12Br2O4/c1-20-14(19)8-9-6-12(16)15(13(17)7-9)21-11-4-2-10(18)3-5-11/h2-7,18H,8H2,1H3
    • InChI Key: URVPJMHRXWKUAG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC1C=CC(=CC=1)O)Br)CC(=O)OC

Computed Properties

  • Exact Mass: 413.91016
  • Monoisotopic Mass: 413.91023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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